![molecular formula C21H20N2O4 B250819 N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide](/img/structure/B250819.png)
N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide
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Overview
Description
N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide, also known as MAFP, is a synthetic compound that is widely used in scientific research. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids. The inhibition of FAAH by MAFP leads to an increase in the levels of endocannabinoids in the body, which has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide involves the inhibition of FAAH, which is responsible for the breakdown of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, which can activate cannabinoid receptors and produce a wide range of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated by the increased levels of endocannabinoids in the body. Endocannabinoids have been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. They also play a role in the regulation of appetite, energy metabolism, and cardiovascular function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide in lab experiments is its potency and selectivity as an FAAH inhibitor. It has been shown to be effective at very low concentrations, which allows for precise control of endocannabinoid levels in the body. However, one limitation of using this compound is its potential for off-target effects, as it may interact with other enzymes or receptors in the body.
Future Directions
There are many potential future directions for research involving N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide and the endocannabinoid system. One area of interest is the role of endocannabinoids in the regulation of mood and behavior, and how this may be targeted for the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the potential for endocannabinoid-based therapies for the treatment of pain, inflammation, and metabolic disorders. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound and other FAAH inhibitors.
Synthesis Methods
The synthesis of N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide involves the reaction of 4-methyl-3-nitrobenzoic acid with 2-methoxy-3-methylbenzoyl chloride in the presence of triethylamine to form the intermediate 3-(2-methoxy-3-methylbenzoylamino)-4-methylbenzoic acid. This intermediate is then coupled with furfurylamine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) to form the final product, this compound.
Scientific Research Applications
N-{3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl}-2-furamide is widely used in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been used to investigate the effects of endocannabinoids on pain, inflammation, anxiety, and depression. This compound has also been used to study the role of endocannabinoids in the regulation of appetite, energy metabolism, and cardiovascular function.
Properties
Molecular Formula |
C21H20N2O4 |
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Molecular Weight |
364.4 g/mol |
IUPAC Name |
N-[3-[(2-methoxy-3-methylbenzoyl)amino]-4-methylphenyl]furan-2-carboxamide |
InChI |
InChI=1S/C21H20N2O4/c1-13-9-10-15(22-21(25)18-8-5-11-27-18)12-17(13)23-20(24)16-7-4-6-14(2)19(16)26-3/h4-12H,1-3H3,(H,22,25)(H,23,24) |
InChI Key |
XNYJYZNTXCIGEQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=C(C(=CC=C3)C)OC |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)C)OC |
Origin of Product |
United States |
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